2-(2-fluorophenoxy)-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C15H14FNO2/c1-11-6-2-4-8-13(11)17-15(18)10-19-14-9-5-3-7-12(14)16/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: GHQNCXSMWVYGBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)COC2=CC=CC=C2F
• Molecular Formula: C15H14FNO2
• Molecular Weight: 259.27 g/mol

Description

2-(2-fluorophenoxy)-N-(2-methylphenyl)acetamide is an organic compound with a molecular formula of C15H14FNO It is characterized by the presence of a fluorophenoxy group and a methylphenyl group attached to an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-fluorophenoxy)-N-(2-methylphenyl)acetamide typically involves the reaction of 2-fluorophenol with 2-methylphenylacetic acid chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The resulting intermediate is then treated with ammonia or an amine to form the final acetamide product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-(2-fluorophenoxy)-N-(2-methylphenyl)acetamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the acetamide group to an amine.

Substitution: The fluorine atom in the fluorophenoxy group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can be employed.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of amines.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

2-(2-fluorophenoxy)-N-(2-methylphenyl)acetamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(2-fluorophenoxy)-N-(2-methylphenyl)acetamide involves its interaction with specific molecular targets. The fluorophenoxy group can enhance the compound’s binding affinity to certain enzymes or receptors, while the acetamide moiety may contribute to its overall stability and bioavailability. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-(2-chlorophenoxy)-N-(2-methylphenyl)acetamide
• 2-(2-bromophenoxy)-N-(2-methylphenyl)acetamide
• 2-(2-iodophenoxy)-N-(2-methylphenyl)acetamide

Uniqueness

2-(2-fluorophenoxy)-N-(2-methylphenyl)acetamide is unique due to the presence of the fluorine atom, which can significantly influence its chemical reactivity and biological activity. Fluorine atoms are known to enhance the metabolic stability and lipophilicity of organic compounds, making this compound particularly interesting for medicinal chemistry and drug development.